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Compound of Interest

Compound Name: 2,4',6-Trichlorobiphenyl

Cat. No.: B041352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Polychlorinated biphenyls (PCBs) are a class of synthetic organic chemicals that were once

widely used in various industrial applications due to their desirable properties such as thermal

stability, chemical inertness, and electrical insulating capabilities. However, their widespread

use and improper disposal have led to their ubiquitous presence in the environment. PCBs are

recognized as persistent organic pollutants (POPs) due to their resistance to degradation,

potential for bioaccumulation, and adverse health effects.[1][2][3] This guide focuses

specifically on the environmental persistence of PCB 30, a trichlorobiphenyl congener with the

chemical structure 2,4,6-trichlorobiphenyl. Understanding the environmental fate of individual

PCB congeners like PCB 30 is crucial for accurate risk assessment and the development of

effective remediation strategies.

Physicochemical Properties of PCB 30
The environmental behavior of a chemical is largely governed by its physicochemical

properties. For PCB 30 (CAS Number: 35693-92-6), these properties influence its partitioning

between different environmental compartments such as air, water, soil, and biota.
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Property Value Source

Molecular Formula C₁₂H₇Cl₃ [4]

Molecular Weight 257.54 g/mol [4]

Log K_ow_ (Octanol-Water

Partition Coefficient)
5.7 [5]

Henry's Law Constant

Data not available in a readily

usable format in the search

results.

[1]

A high Log K_ow_ value, such as that for PCB 30, indicates a strong tendency to partition from

water into organic phases, including the fatty tissues of living organisms, which is a key factor

in its bioaccumulation potential.[3] The Henry's Law constant would provide insight into its

volatility and the likelihood of its partitioning between water and the atmosphere.

Environmental Fate and Transport
Once released into the environment, PCB 30, like other PCBs, undergoes a complex cycle of

transport and transformation. As a lighter congener, it has a greater potential for long-range

atmospheric transport compared to more heavily chlorinated PCBs.[3] It can cycle between air,

water, and soil, leading to its global distribution.[3]

Diagram: Environmental Cycling of PCB 30
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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